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Core Resistance Mechanism & Quantitative Data

The primary mechanism identified is Target-Site Resistance (TSR) due to a specific point mutation in the

gene encoding the acetolactate synthase (ALS) enzyme [1] [2].

Aspect Specification

Target Enzyme Acetolactate Synthase (ALS), also known as Acetohydroxyacid Synthase
(AHAS) [3]

Herbicide Group ALS inhibitors (HRAC Group 2 / WSSA Group 2) [3]

Resistance Mechanism Target-Site Resistance (TSR) via an amino acid substitution [1] [2]

Specific Mutation Tryptophan (W) to Leucine (L) substitution at position 574 of the ALS
enzyme [1] [2]

Resistance Level (R/S
Ratio*)

>5,000-fold for cloransulam-methyl [1] [2]

Cross-Resistance Profile 4,100-fold for chlorimuron; 110-fold for imazaquin [1] [2]
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\R/S Ratio: The ratio of the herbicide dose required to inhibit the enzyme from the resistant (R) population

compared to the dose for a sensitive (S) population.*

Experimental Workflow for Mechanism Confirmation

For scientists needing to confirm this resistance in their own samples, the following workflow outlines the

key experimental approaches, as cited in the literature.
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Click to download full resolution via product page

The workflow above synthesizes the methodologies used across multiple studies [1] [4] [2]. Here are the

technical details for each step:

Greenhouse Dose-Response: This bioassay provides the initial phenotypic confirmation. Seeds from

suspected resistant (R) and known susceptible (S) populations are grown and treated with increasing

rates of cloransulam-methyl. Researchers then assess plant survival and measure shoot dry biomass at
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21 days after treatment (DAT) to calculate the Resistance Index (RI) [5] [6]. This step is crucial for

quantifying the level of resistance in the whole plant.

In vitro ALS Enzyme Activity Assay: This test isolates the ALS enzyme from plant tissue to

determine if resistance is target-site based. The enzyme's activity is measured in the presence of

different concentrations of cloransulam-methyl. A significantly higher herbicide concentration

required to inhibit the enzyme activity from the R population (as shown by the high R/S ratio) provides

direct biochemical evidence of an altered target site [1] [2].

DNA Sequencing of the ALS Gene: This method identifies the exact genetic change causing the

resistance. Specific fragments of the ALS gene are amplified and sequenced from resistant and

sensitive plants. Researchers then align the DNA sequences to identify polymorphisms. The

identification of a single nucleotide change leading to the TGG (Tryptophan) to TTG (Leucine)

codon change at position 574 provides the molecular-genetic confirmation of the resistance

mechanism [1] [4] [2]. Studies note significant variability in ALS alleles, so sequencing multiple plants

is recommended [1].

Key Insights for Researchers

Significant Cross-Resistance: The W574L mutation often confers broad-spectrum resistance to
other ALS-inhibiting herbicides (Group 2), but the level of cross-resistance can vary significantly

between different chemical families, as the data for chlorimuron and imazaquin show [1] [7]. Your
screening should include multiple ALS inhibitors.

Complex Population Genetics: Resistant ragweed populations can contain numerous different ALS
alleles, with only a subset carrying the resistance mutation. This highlights the importance of

analyzing multiple individual plants to understand the population's genetic structure [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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